3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-[3-(trifluoromethyl)phenyl]propanoic acid

• IUPAC Name: 3-(3-oxo-1H-isoindol-2-yl)-3-[3-(trifluoromethyl)phenyl]propanoic acid
• InChI: InChI=1S/C18H14F3NO3/c19-18(20,21)13-6-3-5-11(8-13)15(9-16(23)24)22-10-12-4-1-2-7-14(12)17(22)25/h1-8,15H,9-10H2,(H,23,24)
• InChI Key: CDPADJRQVFTFOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1C(CC(=O)O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H14F3NO3
• Molecular Weight: 349.3 g/mol
• CAS No.: 478260-15-0

Description

The compound 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-[3-(trifluoromethyl)phenyl]propanoic acid belongs to a class of isoindolone derivatives characterized by a propanoic acid backbone substituted with a 1-oxoisoindolin-2-yl group and an aryl moiety. Its structure includes a trifluoromethyl (-CF₃) group at the meta position of the phenyl ring, which enhances lipophilicity and metabolic stability compared to non-fluorinated analogs.

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The table below compares the target compound with structurally related analogs, highlighting key substitutions and molecular properties:

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-[3-(trifluoromethyl)phenyl]propanoic acid (Target)	3-CF₃-phenyl	C₁₈H₁₄F₃NO₃	349.31	High lipophilicity; enhanced metabolic stability due to -CF₃ group	Inferred
3-(4-methylphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid	4-CH₃-phenyl	C₁₈H₁₇NO₃	295.34	Improved solubility compared to -CF₃ analogs; moderate lipophilicity
3-(3-chlorophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid	3-Cl-phenyl	C₁₇H₁₄ClNO₃	315.70	Increased halogenated hydrophobicity; potential for stronger target binding
3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-(3-thienyl)propanoic acid	3-thienyl	C₁₅H₁₃NO₃S	287.33	Heterocyclic substitution; altered electronic properties for diverse binding
3-(3-hydroxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid	3-OH-phenyl	C₁₇H₁₅NO₄	297.31	Polar -OH group enhances solubility; potential for hydrogen bonding

Pharmacological and Physicochemical Insights

Trifluoromethyl (-CF₃) vs. Methyl (-CH₃) :

• The -CF₃ group in the target compound increases electron-withdrawing effects and resistance to oxidative metabolism compared to the -CH₃ group in the 4-methylphenyl analog . This may extend half-life in vivo but reduce aqueous solubility.

Halogenated Derivatives (Cl vs. CF₃) :

• The 3-chlorophenyl analog (315.7 g/mol) exhibits lower molecular weight but higher density due to chlorine’s atomic mass. Chlorine’s electronegativity may enhance receptor binding affinity in hydrophobic pockets, though it lacks the steric bulk of -CF₃ .

Hydroxyl Group Impact :

• The 3-hydroxyphenyl derivative (297.31 g/mol) shows significantly higher polarity (PSA = 85.9 Ų) compared to the target compound, favoring solubility and hydrogen-bonding interactions in hydrophilic environments .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-[3-(trifluoromethyl)phenyl]propanoic acid, and how can enantiomeric purity be validated?

• Methodology : Utilize multi-step organic synthesis, including coupling reactions between isoindolone and trifluoromethylphenyl precursors. Enantiomeric purity can be ensured via chiral chromatography or crystallization. For stereochemical validation, single-crystal X-ray diffraction (SCXRD) is critical, as demonstrated in structurally related compounds .

Q. Which analytical techniques are essential for characterizing the compound’s solid-state structure and purity?

• Methodology : SCXRD provides precise intermolecular interaction data (e.g., hydrogen-bonded networks involving the isoindolone ring and carboxylic acid groups) . Pair this with nuclear magnetic resonance (NMR) for solution-phase conformation and high-performance liquid chromatography (HPLC) for purity assessment.

Q. How does the trifluoromethyl group influence the compound’s reactivity in substitution or oxidation reactions?

• Methodology : The electron-withdrawing trifluoromethyl group enhances electrophilic substitution at the phenyl ring. Controlled oxidation studies (e.g., using KMnO₄ or RuO₄) can yield carboxylated derivatives, while nucleophilic substitution may require activation via Lewis acids (e.g., BF₃) .

Advanced Research Questions

Q. How can computational methods optimize reaction conditions for synthesizing this compound?

• Methodology : Employ quantum chemical calculations (e.g., DFT) to model transition states and identify energetically favorable pathways. Reaction path search algorithms, combined with machine learning, can predict optimal solvents, catalysts, and temperatures, reducing trial-and-error experimentation .

Q. What intermolecular interactions stabilize its crystal lattice, and how do these affect solubility?

• Methodology : SCXRD analysis of analogous compounds reveals hydrogen-bonding networks (e.g., O–H···O and C–H···O interactions) that reduce solubility in nonpolar solvents. Computational solvent screening (COSMO-RS) can identify solvents that disrupt these interactions for improved dissolution .

Q. How can researchers resolve conflicting bioactivity data across different assay systems?

• Methodology : Perform meta-analysis of bioassay conditions (e.g., pH, solvent, cell lines). For example, discrepancies in enzyme inhibition may arise from variations in assay buffer ionic strength. Validate findings using orthogonal assays (e.g., SPR for binding affinity vs. cellular IC₅₀) .

Q. What are the mechanistic implications of the compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodology : Use molecular docking (AutoDock/Vina) to predict binding modes, followed by mutagenesis studies to validate key residues. For example, the trifluoromethyl group may engage in hydrophobic interactions with protein pockets, while the carboxylic acid participates in salt bridges .

Q. How can batch-to-batch variability in biological assays be minimized during preclinical testing?

• Methodology : Standardize synthesis protocols (e.g., strict temperature control during coupling reactions) and employ quantitative NMR (qNMR) for purity verification. Use lyophilization for long-term storage to prevent degradation .